Cas no 139894-04-5 ((8aR)-2,5,6,7,8,8a-hexahydro-1H-indolizin-3-one)

• Product Name: (8aR)-2,5,6,7,8,8a-hexahydro-1H-indolizin-3-one
• CAS No: 139894-04-5
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 1105750
• PubChem ID: 10103244
• Update Time: 2025-04-20

(8aR)-2,5,6,7,8,8a-hexahydro-1H-indolizin-3-one Chemical and Physical Properties

Names and Identifiers

• (8aS)-hexahydro-3(2H)-Indolizinone
• (8aR)-2,5,6,7,8,8a-hexahydro-1H-indolizin-3-one
• SCHEMBL16854923
• 139894-04-5
• (S)-Hexahydroindolizin-3(2H)-one

• Inchi： 1S/C8H13NO/c10-8-5-4-7-3-1-2-6-9(7)8/h7H,1-6H2/t7-/m0/s1
• InChI Key： IZKATSCDUREBRD-ZETCQYMHSA-N
• SMILES： O=C1CC[C@@H]2CCCCN21

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines